Cas no 6924-15-8 (2-Amino-1-(3,4-dimethoxyphenyl)ethan-1-ol)

2-Amino-1-(3,4-dimethoxyphenyl)ethan-1-ol is a chiral β-amino alcohol derivative featuring a dimethoxyphenyl substituent. This compound is of interest in organic synthesis and pharmaceutical research due to its potential as a building block for bioactive molecules, including adrenergic receptor ligands and chiral auxiliaries. The presence of both amino and hydroxyl functional groups allows for versatile reactivity, enabling applications in asymmetric synthesis and catalysis. Its structural motif is also relevant in the development of CNS-active compounds. The dimethoxy substitution pattern may enhance solubility and influence electronic properties, making it a valuable intermediate for medicinal chemistry and fine chemical production. Proper handling under inert conditions is recommended due to potential sensitivity.
2-Amino-1-(3,4-dimethoxyphenyl)ethan-1-ol structure
6924-15-8 structure
Product Name:2-Amino-1-(3,4-dimethoxyphenyl)ethan-1-ol
CAS No:6924-15-8
MF:C10H15NO3
MW:197.231003046036
MDL:MFCD03411415
CID:1083713
PubChem ID:3863978
Update Time:2025-11-02

2-Amino-1-(3,4-dimethoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-1-(3, 4-dimethoxyphenyl)ethanol
    • 2-AMINO-1-(3,4-DIMETHOXY-PHENYL)-ETHANOL
    • F9TYB6AM4W
    • 2-amino-1-(3,4-dimethoxyphenyl)ethanol
    • AKOS016053498
    • Veratryl alcohol, alpha-(aminomethyl)-
    • 3,4-dimethoxyphenylethanolamine
    • BRD-A29119732-001-01-5
    • VERATRYL ALCOHOL, .ALPHA.-(AMINOMETHYL)-
    • CHEBI:125385
    • 3,4-Dimethoxynorepinephrine
    • UNII-F9TYB6AM4W
    • 6924-15-8
    • 2-amino-1-(3,4-dimethoxyphenyl)ethan-1-ol
    • DME (psychedelic)
    • DTXSID50512380
    • alpha-(Aminomethyl)-3,4-dimethoxybenzenemethanol
    • 2-amino-1-(3,4-dimethoxyphenyl)-1-ethanol
    • Q5205618
    • AKOS000123306
    • MFCD03411415
    • .ALPHA.-(AMINOMETHYL)-3,4-DIMETHOXYBENZENEMETHANOL
    • BENZENEMETHANOL, .ALPHA.-(AMINOMETHYL)-3,4-DIMETHOXY-
    • WIUFFBGZBFVVDL-UHFFFAOYSA-N
    • SCHEMBL1966507
    • Benzenemethanol, alpha-(aminomethyl)-3,4-dimethoxy-
    • 2-Amino-1-(3,4-dimethoxyphenyl)-ethanol
    • EN300-144212
    • benzene, 1-(2-amino-1-hydroxy)ethyl-3,4-dimethoxy-
    • 2-Amino-1-(3,4-dimethoxyphenyl)ethan-1-ol
    • MDL: MFCD03411415
    • Inchi: 1S/C10H15NO3/c1-13-9-4-3-7(8(12)6-11)5-10(9)14-2/h3-5,8,12H,6,11H2,1-2H3
    • InChI Key: WIUFFBGZBFVVDL-UHFFFAOYSA-N
    • SMILES: OC(CN)C1C=CC(=C(C=1)OC)OC

Computed Properties

  • Exact Mass: 197.10519334g/mol
  • Monoisotopic Mass: 197.10519334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 64.7Ų

2-Amino-1-(3,4-dimethoxyphenyl)ethan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A611438-10mg
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$ 58.00 2023-04-19
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Chemenu
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Chemenu
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TRC
A611438-1mg
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TRC
A611438-5mg
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$ 775.00 2023-04-19
Enamine
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